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Compound of Interest

Compound Name: C20H18FN3O2S2

Cat. No.: B12138372

Get Quote

Executive Summary & Compound Identity
C20H18FN3O2S2 is a synthetic small molecule, chemically defined as N-(4-fluorophenyl)-2-

{[4-oxo-3-(prop-2-en-1-yl)-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-

yl]sulfanyl}acetamide.[1][2][3][4]

It belongs to the thienopyrimidine class, a scaffold privileged in medicinal chemistry for its

ability to interact with ATP-binding pockets (kinases) and modulate amyloidogenic protein self-

assembly.[1]

Core Chemical Specifications

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12138372#bc-rfq
https://www.benchchem.com/product/b12138372/docs?utm_src=pdf-body#quality-control-benchmarks-for-c20h18fn3o2s2-a-technical-comparison-guide
https://www.specs.net/index.php?page=search_show_structure&structureId=AO-022/41190100&guest=Y&message=GUEST%20user%20view...
https://www.timtec.net/hts02336-4-2-fluorophenyl-1-5-prop-2-enylthio-1-3-4-thiadiazol-2-yl-1-3-4-6-7-8-he-xahydroquinoline-2-5-dione.html
https://china.guidechem.com/14744735/detail.html
https://vitasmlab.biz/finded-stk/?stk=STK997120&stkok=1&amt=0&type=1
https://www.specs.net/index.php?page=search_show_structure&structureId=AO-022/41190100&guest=Y&message=GUEST%20user%20view...
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12138372?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification Criticality

Formula C₂₀H₁₈FN₃O₂S₂ Identity

Molecular Weight 415.50 g/mol Mass Spec Validation

Exact Mass 415.08 g/mol HRMS Target

Appearance Off-white to pale yellow solid Visual Inspection

Solubility
DMSO (>20 mM); Ethanol

(Low); Water (Insoluble)
Assay Prep

Core Scaffold Thieno[2,3-d]pyrimidine Structural Integrity

Comparative Analysis: C20H18FN3O2S2 vs.
Established Alternatives
In the context of protein aggregation inhibition (e.g., Alzheimer's research) or kinase screening,

C20H18FN3O2S2 is often compared to established "tool compounds."[1]

Table 1: Performance Comparison Matrix
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Feature
C20H18FN3O2S2

(Target Probe)

Curcumin (Standard
Aggregation
Inhibitor)

HC-030031

(Thienopyrimidine
Analog)

Mechanism

Thienopyrimidine-

based modulation;

likely dual-action

(kinase/aggregation).

[1]

Non-specific "PAINS"

(Pan-Assay

Interference);

intercalates amyloid.

[1]

TRPA1 Antagonist;

highly specific channel

blocker.[1]

Chemical Stability

High. Thiophene core

is resistant to

hydrolysis.[1]

Low. Rapidly

degrades in buffer;

photo-labile.[1]

Moderate. Stable in

DMSO; sensitive to

esterases.[1]

Solubility (Aq)

Low (<10 µM).[1]

Requires DMSO

carrier.[1]

Very Low.[1] Prone to

precipitation in media.

[1]

Low. Requires

cyclodextrin for in vivo

use.[1]

Fluorescence

Low background

fluorescence (ideal for

ThT assays).[1]

High autofluorescence

(interferes with ThT

assays).[1]

Low/Negligible.[1]

Primary Utility

Screening Hit

Validation. Used to

test scaffold

specificity.[1]

Reference Standard.

Used as a positive

control despite flaws.

[1]

Functional Analog.

Structural benchmark

for thienopyrimidines.
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Why choose C20H18FN3O2S2? Unlike Curcumin, which is a "frequent hitter" (PAINS) that often

yields false positives due to fluorescence interference and reactivity, C20H18FN3O2S2 offers a

chemically stable thienopyrimidine scaffold.[1] This allows for cleaner structure-activity

relationship (SAR) data, particularly when testing for specific binding versus non-specific

aggregation.[1]

Quality Control Benchmarks & Protocols
To ensure data integrity, every batch of C20H18FN3O2S2 must pass the following "Self-

Validating" QC workflow.

A. Identity Verification (NMR & MS)
Objective: Confirm the presence of the fluorophenyl ring and the allyl group on the

thienopyrimidine core.[1]

1H NMR Benchmark (DMSO-d6, 400 MHz):

Fluorophenyl Region: Look for multiplet at δ 7.1–7.7 ppm (4H, characteristic para-

substitution pattern).[1]

Allyl Group (N-CH2-CH=CH2):

Multiplet at δ 5.8–6.0 ppm (1H, –CH=).

Doublet/Multiplet at δ 5.1–5.3 ppm (2H, =CH₂).[1]

Doublet at δ 4.5–4.7 ppm (2H, N-CH₂-).[1][2]

Cyclopentyl/Thiophene Ring: Multiplets at δ 2.8–3.0 ppm (methylene protons).[1]

Mass Spectrometry (LC-MS):
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ESI+ Mode: Expect [M+H]⁺ peak at 416.1 m/z.[1]

Isotope Pattern: Confirm sulfur signature (approx. 9% abundance of M+2 peak due to ³⁴S).

[1]

B. Purity Analysis (HPLC)
Objective: Quantify impurities, particularly des-allyl or hydrolyzed precursors.[1]

Protocol: Reverse-Phase HPLC

Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[1]

Mobile Phase A: Water + 0.1% Formic Acid.[1]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic) and 280 nm.[1]

Acceptance Criteria:

Main peak area > 95%.[1]

No single impurity > 1%.[1]

C. Solubility & Stability Stress Test
Objective: Prevent precipitation in biological assays (a common cause of false negatives).

DMSO Stock: Dissolve at 10 mM. Solution should be clear and yellow.[1]

Aqueous Dilution: Dilute 1:1000 into PBS (10 µM final).

Pass: Solution remains clear for 4 hours.

Fail: Visible turbidity or OD600 > 0.05.[1]
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Visualizing the QC Workflow
The following diagram illustrates the decision logic for validating C20H18FN3O2S2 before use

in cellular or enzymatic assays.

Batch Receipt
(C20H18FN3O2S2)

Solubility Check
(DMSO 10mM)

1H NMR Identity
(Allyl & F-Phenyl Signals)

Clear Soln

Reject/Purify
(Recrystallize)

Turbid

LC-MS
(M+H = 416.1)

HPLC Purity
(>95% Area)

Pass All QC?

Release for
Biological Assay

Yes No

Click to download full resolution via product page
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Caption: Step-by-step validation logic ensuring only chemically verified C20H18FN3O2S2
enters biological screening.

Experimental Protocol: Aggregation Inhibition
Assay (Example Application)
Context: Using C20H18FN3O2S2 to test inhibition of amyloid fibrillation.

Preparation:

Prepare 10 mM stock of C20H18FN3O2S2 in 100% DMSO.

Prepare 100 µM Amyloid-β (1-42) peptide solution in PBS.[1]

Incubation:

Mix peptide (final 10 µM) with compound (final 10–50 µM) in a black 96-well plate.

Include Solvent Control (DMSO only) and Positive Control (Curcumin or EGCG).[1]

Detection (ThT Assay):

Add Thioflavin T (ThT) to 20 µM.[1]

Incubate at 37°C.

Read Fluorescence (Ex: 440 nm / Em: 480 nm) every 10 mins for 24 hours.

Data Analysis:

Normalize plateau fluorescence against the DMSO control.

Note: C20H18FN3O2S2 does not fluoresce at 480 nm, minimizing artifacts common with

Curcumin.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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